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Compound of Interest

Compound Name: 5'-Hydroxyphenyl Carvedilol-d5

Cat. No.: B13451602 Get Quote

CAS Number: 1189704-21-9

This technical guide provides a comprehensive overview of 5'-Hydroxyphenyl Carvedilol-d5,

a deuterated metabolite of the cardiovascular drug Carvedilol. It is intended for researchers,

scientists, and drug development professionals, offering detailed information on its properties,

synthesis, analytical applications, and metabolic context.

Core Compound Properties
5'-Hydroxyphenyl Carvedilol-d5 is a stable isotope-labeled form of 5'-Hydroxyphenyl

Carvedilol, a significant metabolite of Carvedilol. The incorporation of five deuterium atoms

provides a distinct mass signature, making it an invaluable tool in analytical chemistry,

particularly in mass spectrometry-based assays.
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Property Value Reference

CAS Number 1189704-21-9 [1][2]

Chemical Name

3-[2-[[3-(9H-Carbazol-4-

yloxy)-2-hydroxypropyl-

d5]amino]ethoxy]-4-methoxy-

phenol

[1]

Molecular Formula C₂₄H₂₁D₅N₂O₅ [1][2]

Molecular Weight 427.50 g/mol [1]

Appearance Tan Solid [1]

Storage 2-8°C Refrigerator [1]

Application

Labeled metabolite of

Carvedilol for use as an

internal standard in analytical

and pharmacokinetic research.

[1]

Metabolic Pathway of Carvedilol
Carvedilol undergoes extensive metabolism in the liver, primarily through aromatic ring

oxidation and glucuronidation. The formation of 5'-Hydroxyphenyl Carvedilol is a key step in

this pathway, catalyzed mainly by the cytochrome P450 enzyme CYP2D6. This metabolite,

along with 4'-Hydroxyphenyl Carvedilol, is one of the major hydroxylated derivatives of the

parent drug.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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